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Introduction
Cunilate, chemically known as Copper-8-Quinolinolate or copper oxinate, is a highly stable

metal complex formed between a copper(II) ion and two molecules of 8-hydroxyquinoline

(oxine).[1] This compound and its parent ligand, 8-hydroxyquinoline, are versatile reagents in

analytical chemistry, primarily utilized for the selective detection and quantification of metal

ions. The formation of a colored chelate with metal ions allows for their determination by

various analytical techniques, including spectrophotometry, chromatography, and atomic

absorption spectrometry.[2][3][4] The lipophilic nature of the Cunilate complex also makes it

suitable for extraction and preconcentration from aqueous samples.[1]

This document provides detailed application notes and experimental protocols for the use of

Cunilate and its active component, 8-hydroxyquinoline, in the analytical determination of

copper.

Application Notes
Spectrophotometric Determination of Copper(II)
The reaction of copper(II) ions with 8-hydroxyquinoline or its derivatives results in the formation

of a distinctively colored complex, which can be quantified using UV-Vis spectrophotometry.

Azo derivatives of 8-hydroxyquinoline have been synthesized to enhance the sensitivity and

selectivity of this method. For instance, the reaction of Cu(II) with 4-((8-Hydroxyquinolin-5-
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yl)diazenyl)benzoic acid (HQDABA) in a neutral solution forms a yellow complex with a

maximum absorbance at 420 nm.[5] Similarly, (E)-2-((4-iodophenyl)diazenyl)-8-

hydroxyquinoline forms an orange complex with Cu(II) with a maximum absorption at 454 nm.

[2] This colorimetric response provides a simple and rapid method for copper quantification in

various samples, including pharmaceutical formulations.[2]

Preconcentration and Determination of Trace Copper by
Dispersive Liquid-Liquid Microextraction (DLLME)
For samples containing trace amounts of copper, a preconcentration step is often necessary to

bring the analyte concentration within the detection range of the analytical instrument.

Dispersive liquid-liquid microextraction (DLLME) is a highly efficient preconcentration technique

that utilizes a small amount of extraction solvent and a disperser solvent to form a cloudy

solution in the aqueous sample.[3][6] 8-hydroxyquinoline is used as a chelating agent to form a

hydrophobic complex with copper(II) ions. This complex is then extracted into the fine droplets

of the extraction solvent. After centrifugation, the enriched analyte in the sedimented phase can

be determined by techniques such as flame atomic absorption spectrometry (FAAS) or UV-Vis

spectrophotometry.[3] This method is particularly useful for environmental water and beverage

sample analysis.[3]

Chromatographic Analysis of Cunilate (Oxine-Copper)
High-performance liquid chromatography (HPLC) and liquid chromatography-tandem mass

spectrometry (LC-MS/MS) offer highly sensitive and selective methods for the determination of

Cunilate (oxine-copper). In one HPLC method, the oxine-copper complex is extracted from the

sample and then intentionally dissociated by adding EDTA to the mobile phase. The resulting 8-

hydroxyquinoline is then quantified.[7] An LC-MS/MS method has been developed for the

determination of oxine-copper residues in agricultural products, providing a robust and reliable

analytical procedure for food safety analysis.[4][8]

Quantitative Data Summary
The following tables summarize the quantitative data from various analytical methods utilizing

8-hydroxyquinoline for copper determination.
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Table 1: Spectrophotometric Determination of Copper(II) using an Azo-Derivative of 8-

Hydroxyquinoline[5]

Parameter Value

Linear Range 0.5 - 15 mg L⁻¹

Limit of Detection (LOD) 0.22 mg L⁻¹

Limit of Quantification (LOQ) 0.740 mg L⁻¹

Sandell's Sensitivity 7.462 x 10⁻² µg cm⁻²

Recovery Percentage 78.26% - 111.53%

Table 2: DLLME-FAAS for the Determination of Copper(II)[3]

Parameter Value

Spiked Copper Concentration 5.0 µg L⁻¹

Recoveries 92.0% - 108.0%

Relative Standard Deviations (RSD) 3.0% - 5.6%

Table 3: DLLME-UV-Vis Spectrophotometry for the Determination of Copper(I) as a

Neocuproine Complex[6]

Parameter Value

Linear Range 1 - 200 µg L⁻¹

Limit of Detection (LOD) 0.33 µg L⁻¹

Preconcentration Factor up to 63.6
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Protocol 1: Spectrophotometric Determination of
Copper(II) using an Azo Quinoline Ligand
This protocol is based on the method described for the determination of Cu(II) using (E)-2-((4-

iodophenyl)diazenyl)-8-hydroxyquinoline.[2]

1. Reagents and Solutions:

Standard Copper(II) solution (1000 µg mL⁻¹)
Azo quinoline ligand solution (100 µg mL⁻¹)
Distilled water

2. Procedure:

Into a series of 10 mL volumetric flasks, pipette different volumes of the standard Cu(II)
solution to prepare concentrations ranging from 5 to 200 µg.
To each flask, add 0.5 mL of the 100 µg mL⁻¹ azo quinoline ligand solution.
Bring the volume in each flask to the 10 mL mark with distilled water and mix well.
Measure the absorbance of the final solutions at 454 nm against a reagent blank.
Prepare a calibration curve by plotting absorbance versus the concentration of Cu(II).
For sample analysis, an appropriate volume of the sample is treated in the same manner,
and the copper concentration is determined from the calibration curve.

Protocol 2: Dispersive Liquid-Liquid Microextraction
(DLLME) followed by Flame Atomic Absorption
Spectrometry (FAAS) for Trace Copper Determination
This protocol is adapted from the procedure for the determination of trace copper in water and

beverage samples.[3]

1. Reagents and Solutions:

8-hydroxyquinoline solution (chelating agent)
1-dodecanol (extraction solvent)
Methanol (dispersive solvent)
Standard Copper(II) solutions
Sample (e.g., water, beverage)
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2. Procedure:

Take a 20.0 mL aliquot of the sample in a conical centrifuge tube.
Adjust the pH of the sample to 8.0.
Add the 8-hydroxyquinoline solution to the sample.
Prepare a mixture of 150 µL of 1-dodecanol (extraction solvent) and 1.25 mL of methanol
(dispersive solvent).
Rapidly inject this mixture into the sample tube. A cloudy solution will form.
Allow the reaction to proceed for 5 minutes (reaction time), followed by 5 minutes of
extraction time.
Centrifuge the cloudy solution. The extraction solvent containing the copper-oxine complex
will sediment.
Remove the aqueous phase.
Dissolve the sedimented phase in a suitable solvent for FAAS analysis.
Determine the copper concentration using a flame atomic absorption spectrometer.
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Caption: Workflow for DLLME preconcentration of copper.
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Caption: Logical relationship of Cunilate in analytical chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. downloads.regulations.gov [downloads.regulations.gov]

2. revroum.lew.ro [revroum.lew.ro]

3. researchgate.net [researchgate.net]

4. mhlw.go.jp [mhlw.go.jp]

5. Preparation of A New Azo-Reagent Derivative from 8-hydroxy Quinoline for Determination
of Copper (II) ion Using Spectrophotometric Technique | Migration Letters
[migrationletters.com]

6. researchgate.net [researchgate.net]

7. DETERMINATION OF OXINE-COPPER IN WATER BY HIGH-PERFORMANCE LIQUID-
CHROMATOGRAPHY | Health & Environmental Research Online (HERO) | US EPA
[hero.epa.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b087095?utm_src=pdf-body-img
https://www.benchchem.com/product/b087095?utm_src=pdf-body
https://www.benchchem.com/product/b087095?utm_src=pdf-custom-synthesis
https://downloads.regulations.gov/EPA-HQ-OPP-2010-0454-0003/content.pdf
https://revroum.lew.ro/wp-content/uploads/2024/07/Art%2008.pdf
https://www.researchgate.net/publication/263401445_Development_of_Dispersive_Liquid-Liquid_Microextraction_Based_on_Solidification_of_Floating_Organic_Drop_for_the_Sensitive_Determination_of_Trace_Copper_in_Water_and_Beverage_Samples_by_Flame_Atomic_A
https://www.mhlw.go.jp/content/001110121.pdf
https://migrationletters.com/index.php/ml/article/view/3942
https://migrationletters.com/index.php/ml/article/view/3942
https://migrationletters.com/index.php/ml/article/view/3942
https://www.researchgate.net/publication/256985078_Dispersive_Liquid-Liquid_Microextraction_of_Copper_Ions_as_Neocuproine_Complex_in_Environmental_Aqueous_Samples
https://hero.epa.gov/hero/index.cfm/reference/details/reference_id/1196090
https://hero.epa.gov/hero/index.cfm/reference/details/reference_id/1196090
https://hero.epa.gov/hero/index.cfm/reference/details/reference_id/1196090
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. CN105699528A - Oxine copper residual quantity determination method - Google Patents
[patents.google.com]

To cite this document: BenchChem. [Cunilate (Copper-8-Quinolinolate): Application Notes
and Protocols for Analytical Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087095#cunilate-as-a-reagent-in-analytical-
chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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